methyl 1-ethynylcyclohexane-1-carboxylate
Overview
Description
Methyl 1-ethynylcyclohexane-1-carboxylate (MECC) is a compound with a variety of applications in scientific research, including biochemical and physiological effects. MECC is a cyclic ester with a cyclohexyl ring, an ethynyl group, and a carboxylate group. It is a colorless, odorless, and non-toxic solid that is soluble in most organic solvents. This compound is used in a variety of scientific fields, such as organic synthesis, analytical chemistry, and biochemistry, due to its unique properties.
Mechanism of Action
Methyl 1-ethynylcyclohexane-1-carboxylate is a cyclic ester, which means that it is capable of undergoing a variety of chemical reactions. It can undergo hydrolysis, in which it is broken down into an alcohol and a carboxylic acid. It can also undergo transesterification, in which it is converted into an ester of another alcohol. Additionally, it can undergo acylation, in which it is converted into an acyl chloride.
Biochemical and Physiological Effects
methyl 1-ethynylcyclohexane-1-carboxylate has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Inhibition of these enzymes can lead to anti-inflammatory, anti-allergic, and anti-tumor effects. Additionally, methyl 1-ethynylcyclohexane-1-carboxylate has been shown to inhibit the activity of the enzyme acetylcholinesterase, which can lead to increased alertness and improved cognitive function.
Advantages and Limitations for Lab Experiments
Methyl 1-ethynylcyclohexane-1-carboxylate has several advantages for use in laboratory experiments. It is a stable compound that is not easily degraded by heat or light, and it is soluble in most organic solvents. Additionally, it can be synthesized easily and inexpensively using a variety of methods. However, there are some limitations to using methyl 1-ethynylcyclohexane-1-carboxylate in laboratory experiments. It is not very reactive, so it may not be suitable for certain types of reactions. Additionally, it is not very soluble in water, so it may not be suitable for certain types of experiments that require aqueous solutions.
Future Directions
There are several potential future directions for research involving methyl 1-ethynylcyclohexane-1-carboxylate. It could be used as a model compound for studying the mechanism of action of other cyclohexyl carboxylate esters. Additionally, it could be used to study the effects of cyclohexyl carboxylate esters on enzyme activity, as well as their potential applications in drug development. Furthermore, it could be used to study the effects of cyclohexyl carboxylate esters on cellular metabolism and signaling pathways. Finally, it could be used to study the effects of cyclohexyl carboxylate esters on the structure and reactivity of other molecules, such as proteins and nucleic acids.
Synthesis Methods
Methyl 1-ethynylcyclohexane-1-carboxylate can be synthesized through a variety of methods, including alkene metathesis, alkyne metathesis, and Wittig reaction. Alkene metathesis involves the conversion of an alkene to a cycloalkene by the use of a catalyst, such as a Grubbs catalyst or a Hoveyda-Grubbs catalyst. Alkyne metathesis is a similar process, but involves the conversion of an alkyne to a cycloalkene. The Wittig reaction is a process in which an aldehyde or ketone is reacted with a phosphonium salt to form an alkene.
Scientific Research Applications
Methyl 1-ethynylcyclohexane-1-carboxylate has a variety of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst for chemical reactions, and as a model compound for studying the structure and reactivity of cyclic esters. It is also used as a model compound for studying the mechanism of action of cyclohexyl carboxylate esters. Additionally, it is used as an intermediate in the synthesis of various pharmaceuticals, such as antifungal agents and anti-inflammatory drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 1-ethynylcyclohexane-1-carboxylate can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohexene", "Sodium ethynide", "Methyl chloroformate", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclohexene is reacted with sodium ethynide in anhydrous diethyl ether to form 1-ethynylcyclohexene.", "Step 2: 1-ethynylcyclohexene is then reacted with methyl chloroformate in the presence of sodium hydroxide to form methyl 1-ethynylcyclohexene-1-carboxylate.", "Step 3: The resulting product is then hydrolyzed with dilute hydrochloric acid to form the desired product, methyl 1-ethynylcyclohexane-1-carboxylate.", "Step 4: The product is then extracted with methanol and dried over anhydrous sodium sulfate to obtain the pure product." ] } | |
CAS RN |
83188-26-5 |
Product Name |
methyl 1-ethynylcyclohexane-1-carboxylate |
Molecular Formula |
C10H14O2 |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
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